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Compound of Interest

Compound Name: cvt-11127

Cat. No.: B1669352 Get Quote

For researchers, scientists, and drug development professionals utilizing the potent SCD

inhibitor CVT-11127, ensuring its proper disposal is a critical component of laboratory safety

and environmental responsibility. Adherence to established protocols for chemical waste

management is essential to mitigate potential hazards and maintain a safe working

environment. This guide provides a comprehensive overview of the recommended disposal

procedures for CVT-11127, drawing upon general best practices for laboratory chemical waste

and hazard information for similar compounds.

Immediate Safety and Handling Considerations
Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)

for CVT-11127 provided by the manufacturer. If an SDS is not readily available, one should be

requested. In the absence of a specific SDS, the following general precautions for handling

potent research compounds should be strictly followed:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.

Ventilation: Handle CVT-11127 in a well-ventilated area, preferably within a chemical fume

hood, to minimize the risk of inhalation.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,

flush the affected area with copious amounts of water for at least 15 minutes and seek

medical attention.
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Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed, properly labeled container for disposal.

Step-by-Step Disposal Procedures
The disposal of CVT-11127, a research-use-only chemical, must be conducted in accordance

with institutional, local, state, and federal regulations. The following steps outline a general

procedure that should be adapted to comply with your institution's specific Environmental

Health and Safety (EHS) guidelines.

1. Waste Identification and Segregation:

Hazard Classification: Based on available data for similar SCD inhibitors, CVT-11127 should

be treated as a potentially hazardous chemical. One safety data sheet for a different SCD1

inhibitor indicates that it is harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1]

Waste Segregation: Do not mix CVT-11127 waste with other waste streams. It should be

collected in a dedicated, properly labeled hazardous waste container. Avoid mixing with

incompatible materials.

2. Container Selection and Labeling:

Container: Use a chemically resistant, leak-proof container with a secure screw-top cap. The

container must be in good condition and compatible with the chemical properties of CVT-
11127.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "CVT-11127," its CAS number (1018674-83-3), and the approximate

quantity. Include the date when the waste was first added to the container.

3. Waste Accumulation and Storage:

Accumulation Point: Store the waste container at or near the point of generation in a

designated satellite accumulation area (SAA).
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Storage Conditions: Keep the container tightly sealed when not in use. Store it in a

secondary container (e.g., a chemical-resistant tray) to contain any potential leaks. Ensure

the storage area is secure and away from heat sources or incompatible chemicals.

4. Disposal Request and Pickup:

Contact EHS: Once the waste container is full or has reached the accumulation time limit set

by your institution, contact your Environmental Health and Safety (EHS) department to

arrange for pickup and disposal.

Documentation: Complete any required waste disposal forms accurately and completely,

providing all necessary information about the waste stream.

5. Decontamination of Empty Containers:

Triple Rinsing: Empty containers that held CVT-11127 should be triple-rinsed with a suitable

solvent (e.g., the solvent in which the compound was dissolved, or another appropriate

solvent).

Rinsate Collection: The rinsate from the triple-rinsing procedure must be collected and

disposed of as hazardous waste.

Container Disposal: After triple-rinsing, the defaced, empty container may be disposed of as

non-hazardous waste, in accordance with your institution's policies.

Quantitative Data Summary
Property Value Source

Chemical Name

N-(2-(6-(3,4-

Dichlorobenzylamino)-2-(4-

methoxyphenyl)-3-

oxopyrido[2,3-b]pyrazin-4(3H)-

yl)ethyl) acetamide

MedKoo Biosciences

CAS Number 1018674-83-3 [2][3][4][5][6]

Molecular Formula C25H23Cl2N5O3 [2]

Molecular Weight 512.39 g/mol [2]
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Experimental Protocols
While specific experimental protocols for the disposal of CVT-11127 are not published, the

principles are derived from standard laboratory chemical waste management procedures. The

key "experiment" in this context is the safe and compliant disposal of the chemical waste.

Protocol: Chemical Waste Collection and Labeling

Objective: To safely collect and label CVT-11127 waste for disposal.

Materials:

Designated hazardous waste container (chemically resistant, leak-proof, with a secure lid).

Hazardous waste labels (compliant with institutional and regulatory standards).

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves.

Chemical fume hood.

Procedure:

1. Perform all operations involving the transfer of CVT-11127 waste within a certified

chemical fume hood.

2. Carefully transfer the waste into the designated hazardous waste container, avoiding

spills.

3. Securely close the container lid immediately after adding the waste.

4. Affix a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste".

The full chemical name: "CVT-11127".

The CAS Number: "1018674-83-3".

An accurate estimation of the volume or mass of the waste.
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The date of accumulation start.

The name and contact information of the principal investigator or responsible person.

5. Place the labeled container in the designated satellite accumulation area.

Visual Guidance: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of CVT-11127.
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Caption: Logical workflow for the proper disposal of CVT-11127.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

CVT-11127, thereby protecting themselves, their colleagues, and the environment. Always

prioritize safety and consult with your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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